Cas no 139512-38-2 (Propanedioic acid, methyl(3-methylphenyl)-, dimethyl ester)
139512-38-2 structure
Product Name:Propanedioic acid, methyl(3-methylphenyl)-, dimethyl ester
CAS No:139512-38-2
MF:C13H16O4
MW:236.263744354248
CID:1273215
Update Time:2024-08-04
Propanedioic acid, methyl(3-methylphenyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanedioic acid, methyl(3-methylphenyl)-, dimethyl ester
- Propanedioic acid, 2-methyl-2-(3-methylphenyl)-, 1,3-dimethyl ester
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- Inchi: 1S/C13H16O4/c1-9-6-5-7-10(8-9)13(2,11(14)16-3)12(15)17-4/h5-8H,1-4H3
- InChI Key: NBFYQYSOLHNQJX-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(C)(C1=CC=CC(C)=C1)C(OC)=O
Computed Properties
- Exact Mass: 236.10488
Experimental Properties
- Density: 1.112±0.06 g/cm3(Predicted)
- Boiling Point: 297.9±25.0 °C(Predicted)
- PSA: 52.6
Propanedioic acid, methyl(3-methylphenyl)-, dimethyl ester Related Literature
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
139512-38-2 (Propanedioic acid, methyl(3-methylphenyl)-, dimethyl ester) Related Products
- 2901-13-5(Ethyl Dimethylphenylacetate)
- 17838-69-6(Ethyl 3-oxo-2-Phenylpropanoate)
- 14510-36-2(Acetyltropic Acid)
- 5894-79-1(Benzeneacetic acid, alpha-formyl-, methyl ester)
- 83-13-6(Diethyl phenylmalonate)
- 31508-44-8(methyl 2-phenylpropanoate)
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- 3967-53-1(methyl 3-hydroxy-2-phenylpropanoate)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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